Cas no 2138012-81-2 (Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(1,2-dimethylpropyl)-)
Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(1,2-dimethylpropyl)- Chemical and Physical Properties
Names and Identifiers
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- Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(1,2-dimethylpropyl)-
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- Inchi: 1S/C15H25N3O/c1-10(2)11(3)17-14(19)18-13-8-6-12(7-9-13)15(4,5)16/h6-11H,16H2,1-5H3,(H2,17,18,19)
- InChI Key: OOZMYVUXSBNZMG-UHFFFAOYSA-N
- SMILES: N(C1=CC=C(C(N)(C)C)C=C1)C(NC(C)C(C)C)=O
Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(1,2-dimethylpropyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-766431-0.05g |
1-[4-(2-aminopropan-2-yl)phenyl]-3-(3-methylbutan-2-yl)urea |
2138012-81-2 | 95.0% | 0.05g |
$827.0 | 2025-02-22 | |
| Enamine | EN300-766431-0.1g |
1-[4-(2-aminopropan-2-yl)phenyl]-3-(3-methylbutan-2-yl)urea |
2138012-81-2 | 95.0% | 0.1g |
$867.0 | 2025-02-22 | |
| Enamine | EN300-766431-0.25g |
1-[4-(2-aminopropan-2-yl)phenyl]-3-(3-methylbutan-2-yl)urea |
2138012-81-2 | 95.0% | 0.25g |
$906.0 | 2025-02-22 | |
| Enamine | EN300-766431-0.5g |
1-[4-(2-aminopropan-2-yl)phenyl]-3-(3-methylbutan-2-yl)urea |
2138012-81-2 | 95.0% | 0.5g |
$946.0 | 2025-02-22 | |
| Enamine | EN300-766431-1.0g |
1-[4-(2-aminopropan-2-yl)phenyl]-3-(3-methylbutan-2-yl)urea |
2138012-81-2 | 95.0% | 1.0g |
$986.0 | 2025-02-22 | |
| Enamine | EN300-766431-2.5g |
1-[4-(2-aminopropan-2-yl)phenyl]-3-(3-methylbutan-2-yl)urea |
2138012-81-2 | 95.0% | 2.5g |
$1931.0 | 2025-02-22 | |
| Enamine | EN300-766431-5.0g |
1-[4-(2-aminopropan-2-yl)phenyl]-3-(3-methylbutan-2-yl)urea |
2138012-81-2 | 95.0% | 5.0g |
$2858.0 | 2025-02-22 | |
| Enamine | EN300-766431-10.0g |
1-[4-(2-aminopropan-2-yl)phenyl]-3-(3-methylbutan-2-yl)urea |
2138012-81-2 | 95.0% | 10.0g |
$4236.0 | 2025-02-22 |
Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(1,2-dimethylpropyl)- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(1,2-dimethylpropyl)-
Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(1,2-dimethylpropyl) and CAS No. 2138012-81-2: A Comprehensive Overview
Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(1,2-dimethylpropyl), a compound with the CAS number 2138012-81-2, represents a significant advancement in the field of specialty chemicals. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention in recent years due to its potential applications in various industrial and pharmaceutical domains. The synthesis and application of this compound have been the subject of extensive research, leading to novel insights into its reactivity, stability, and utility.
The molecular structure of Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(1,2-dimethylpropyl) consists of a urea backbone substituted with two distinct aromatic and aliphatic groups. The presence of the 4-(1-amino-1-methylethyl)phenyl group enhances its interaction with biological systems, making it a promising candidate for drug development. This group is known for its ability to form stable hydrogen bonds, which is crucial for its role in pharmaceutical formulations.
Similarly, the 1,2-dimethylpropyl group contributes to the compound's overall stability and solubility characteristics. These attributes make the compound highly versatile, suitable for a range of applications beyond traditional chemical synthesis. The combination of these functional groups has been strategically designed to optimize the compound's performance in both organic synthesis and biological interactions.
In recent years, significant advancements have been made in understanding the role of urea derivatives in medicinal chemistry. The unique properties of Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(1,2-dimethylpropyl) have been leveraged in the development of novel therapeutic agents. For instance, studies have demonstrated its potential as an intermediate in the synthesis of bioactive molecules that exhibit inhibitory effects on various enzymatic pathways. These findings have opened up new avenues for treating a variety of diseases, including metabolic disorders and inflammatory conditions.
The compound's ability to modulate biological pathways is attributed to its interaction with specific target molecules. Research has shown that it can selectively bind to enzymes involved in key metabolic processes, thereby altering their activity in a controlled manner. This selective binding is facilitated by the compound's well-designed molecular framework, which allows it to interact with biological targets with high specificity.
The synthesis of Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(1,2-dimethylpropyl) involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. These methodologies include catalytic hydrogenation, nucleophilic substitution reactions, and protective group strategies. The optimization of these synthetic routes has been crucial in making the compound more accessible for large-scale production.
The industrial relevance of this compound cannot be overstated. Its applications extend beyond pharmaceuticals into agrochemicals and material science. For instance, derivatives of this compound have been explored as components in advanced polymers and coatings due to their enhanced thermal stability and mechanical properties. This versatility underscores the importance of continued research into its applications across different sectors.
The environmental impact of synthesizing and using Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(1,2-dimethylpropyl) is also a critical consideration. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that the production of this compound aligns with global environmental standards.
In conclusion, Urea, N-[4-(1-amino-1-methylethyl)phenyl]-N'-(1,2-dimethylpropyl), with CAS number 2138012-81-2, represents a remarkable achievement in chemical synthesis and application. Its unique properties make it a valuable tool in pharmaceutical development as well as an important component in industrial applications. Continued research into its potential will undoubtedly lead to further innovations that benefit society as a whole.
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